Cas no 1670-81-1 (1H-indole-5-carboxylic acid)

1H-indole-5-carboxylic acid Properties

Names and Identifiers

• Indole-5-carboxylic Acid
• 5-Pyrimidine Carboxylic Acid
• 1H-INDOLE-5-CARBOXYLIC ACID
• 5-INDOLECARBOXYLIC ACID
• Indole-5-carboxylic aicd
• 5-Carboxyindole
• RARECHEM AL BO 0206
• TIMTEC-BB SBB003951
• 5-Carboxy-1H-indole
• Indolecarboxylicacid,5-
• Indole-5-carboxylic acid ,98%
• PubChem1694
• Indole-5-carboxylicAcid
• indol-5-carboxylic acid
• 5-indole carboxylic acid
• Indole 5-carboxylic acid
• KSC176Q1P
• Jsp003370
• IENZCGNHSIMFJE-U
• Indole-5-carboxylic acid
• Q27455355
• BCP27354
• InChI=1/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12
• BDBM50195791
• 1H-Indole-5-carboxylic acid, radical ion(1+)
• 1670-81-1
• 1H-Indole-5-carboxylicacid
• AM20061193
• MFCD00005678
• I0029
• CHEBI:131778
• F2158-1505
• I-2338
• STR02571
• A15286
• AC-3143
• AKOS000265424
• SB10481
• Indole-5-carboxylic acid, purum, >=98.0% (T)
• Indole-5-carboxylic acid, 99%
• FT-0620501
• NCGC00342345-01
• I-2340
• Indole-5-carboxylic acid, ~95% (TLC)
• SCHEMBL105928
• DTXSID80168218
• NS00025469
• CHEMBL2018158
• SY004023
• CS-D1057
• AB00443749-03
• IENZCGNHSIMFJE-UHFFFAOYSA-N
• EINECS 216-799-6
• EN300-69795
• Z1118536235
• 142396-03-0
• 4ZV
• Indole-5-carboxylic acid, 98%
• CG-0516
• STK503793
• DB-031744
• 5-Carboxyindole;
• DB-291410
• 1H-indole-5-carboxylic acid
• 5-indolecarboxylic acid
• 5-CARBOXYINDOLE
• INDOLE-5-CARBOXYLIC AICD
• INDOLE-5-CARBOXYLIC ACID
• +Expand

• MDL： MFCD00005678
• InChIKey： IENZCGNHSIMFJE-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12)
• SMILES： O([H])C(C1C([H])=C([H])C2=C(C([H])=C([H])N2[H])C=1[H])=O
• BRN： 124391

Computed Properties

• Exact Mass: 161.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.048
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 53.1

Experimental Properties

• LogP: 1.86610
• PSA: 53.09000
• Refractive Index: 1.5050 (estimate)
• Boiling Point: 287.44°C (rough estimate)
• Melting Point: 209.0 to 214.0 deg-C
• Flash Point: 207.6℃
• Solubility: Soluble in ethanol (50 mg/ml), dimethyl sulfoxide and methanol.
• Color/Form: White to Yellow Solid
• Solubility: Not determined
• Density: 1.2480 (rough estimate)

1H-indole-5-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S22-S24/25-S36/37/39-S26
• Risk Phrases：R21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： R21/22;R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1H-indole-5-carboxylic acid Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%